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The T-26's origin traces back to the Soviet Union's acquisition and refinement of the British Vickers 6-Ton

tank in the early 1930s [1].

e Foreign Origin: A Soviet committee purchased 15 Vickers 6-Ton tanks and full technical

documentation in 1930 [1].

¢ Domestic Adaptation: Soviet engineers at the K.E. Voroshilov factory did not simply copy the design
but made significant modifications, creating the T-26 [1].

e Model Evolution: The T-26C represents the 1938 model, featuring a new conical turret with a smaller
cross-section, improved optics, and various hull modifications [2].

The development process from the initial Vickers tanks to the T-26C is outlined below:
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T-26C Development Timeline

@928-1929: Vickers 6-Ton Tank Designed (UKD

'

@930: USSR Purchases License & Documentatioa

'

(1931: T-26 Enters Red Army Service)

'

(1933: T-26 mod. 1933 (Cylindrical TurretD

'

(1938: T-26C (mod. 1938) with Conical TurreD

Click to download full resolution via product page

Technical Specifications of the T-26C

The T-26C incorporated several technical improvements over earlier models. Key quantitative data is

summarized in the table below.

Specification Details

Type Light Infantry Tank [1]
Place of Origin Soviet Union [1]
Service Period 1931-45 (USSR) [1]
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Specification Details

Crew 3 (Commander, Gunner, Driver) [1]
Mass 9.6 tonnes [1]

Dimensions (LxWxH) 4.65m x 2.44 m x 2.24 m [1]
Main Armament 45 mm 20K tank gun [1]
Secondary Armament 7.62 mm DT machine gun [1]
Armor 6 to 15 mm (Homogeneous) [1] [3]
Engine 90 hp T-26 (4-cylinder petrol) [1]
Max Speed (Road) 31.1 km/h [1]

Operational Range (Road) 220-240 km [1]

Design Evolution and Variants

The T-26 platform was highly adaptable, leading to over 50 modified vehicles [4].

e Turret Design: The T-26C's most distinguishing feature was its single, semi-conical turret with a
smaller cross-section, which was an improvement over the earlier cylindrical turrets [2] [3].
e Specialized Variants: The chassis was used for various experimental and series-produced vehicles,
including:
o Flame-throwing tanks (e.g., KhT-130, KhT-133) [4].
o Combat engineer vehicles (e.g., ST-26 bridge-laying tank) [4].
o Self-propelled guns and artillery tractors [4].
e Foreign Use: Captured T-26s, including the T-26C, were used by Axis forces like Germany, who
designated it the Panzerkampfwagen T-26C 740(r), and Finland [2] [1].

Summary
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The T-26C was a late-model variant of the widely produced Soviet T-26 light tank. Its development
showcases a process of licensed production, technical refinement, and adaptation for specialized roles. Key

identifiers for the T-26C are its semi-conical turret and service history with both Soviet and Axis forces
during World War II.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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